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Compound of Interest

Compound Name:
Benzyl 4-(2-oxoethyl)piperidine-1-

carboxylate

Cat. No.: B149939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties,

synthesis, and potential biological significance of Benzyl 4-(2-oxoethyl)piperidine-1-
carboxylate. The information is curated for professionals in the fields of chemical research and

drug development.

Core Physical Properties
Quantitative data for Benzyl 4-(2-oxoethyl)piperidine-1-carboxylate is summarized in the

table below. While experimental data for some properties like melting and boiling points are not

readily available in published literature, predicted values and data from analogous compounds

provide valuable insights.

Property Value Source

Molecular Formula C₁₅H₁₉NO₃ N/A

Molecular Weight 261.32 g/mol [1]

Purity Typically ≥96% [1]

CAS Number 130312-10-6 [2]
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Benzyl 4-(2-
oxoethyl)piperidine-1-carboxylate is not extensively documented in publicly available

literature, general methods for the synthesis of piperidine derivatives can be adapted. A

plausible synthetic approach involves the Dieckmann condensation.[3]

A general experimental workflow for the synthesis of a piperidine core structure is outlined

below.
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General Synthesis Workflow for Piperidine Derivatives

Starting Materials
(e.g., N-benzyl glycine ethyl ester, 4-halogenated ethyl butyrate)

Alkylation Reaction

Intermediate Product
(e.g., 4-[benzyl(ethoxycarbonylmethyl)amino]ethyl butyrate)

Dieckmann Condensation
(Base-catalyzed intramolecular cyclization)

Crude Piperidone Product

Purification
(e.g., Crystallization, Chromatography)

Final Piperidine Derivative

Click to download full resolution via product page

Caption: General workflow for piperidine derivative synthesis.
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A potential synthetic pathway for a related compound, N-benzyl-3-oxopiperidine-4-carboxylic

acid ethyl ester hydrochloride, involves the reaction of N-benzyl glycine ethyl ester with a 4-

halogenated ethyl butyrate, followed by a base-catalyzed cyclization.[4] The crude product is

then purified through crystallization.[4]

Biological Significance and Potential Applications
The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a wide

range of pharmaceuticals.[5][6] Derivatives of piperidine exhibit a broad spectrum of biological

activities, including neuropharmacological, antimicrobial, anticancer, and anti-inflammatory

properties.[6][7]

Potential in Neuroscience Research
Piperidine derivatives are of significant interest in the development of treatments for

neurological and neurodegenerative disorders.[7][8] They have been shown to interact with

various receptors in the central nervous system, including dopamine, serotonin, and

acetylcholine receptors.[7] For instance, certain piperidine-based compounds act as

cholinesterase inhibitors, which are a key therapeutic strategy for Alzheimer's disease.[7]

The general mechanism of action for many neurologically active piperidine compounds

involves the modulation of neurotransmitter signaling pathways.
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Potential Neuromodulatory Signaling of Piperidine Derivatives

Piperidine Derivative
(e.g., Benzyl 4-(2-oxoethyl)piperidine-1-carboxylate)

CNS Receptor
(e.g., Dopamine, Serotonin, Acetylcholine Receptors)

Binds to

Intracellular Signaling Cascade

Activates/Inhibits

Cellular Response
(e.g., Modulation of Neuronal Activity)

Leads to

Click to download full resolution via product page

Caption: Potential neuromodulatory signaling of piperidine derivatives.

Given the structural similarities to other biologically active piperidines, Benzyl 4-(2-
oxoethyl)piperidine-1-carboxylate may serve as a valuable building block in the synthesis of

novel therapeutic agents, particularly in the realm of neuroscience drug discovery.[9][10]

Further research is warranted to fully elucidate its specific biological targets and

pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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